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Compound of Interest

Compound Name: 2-Fluoro-3-nitroaniline

Cat. No.: B1329601 Get Quote

Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed safety guidelines, handling procedures, and storage protocols

for 2-Fluoro-3-nitroaniline (CAS No. 21397-11-5). Adherence to these guidelines is crucial to

ensure a safe laboratory environment and minimize risks associated with the handling of this

chemical.

Chemical Identification and Properties
2-Fluoro-3-nitroaniline is a fluorinated aromatic amine that serves as a building block in

organic synthesis. A summary of its key properties is presented in the table below.

Property Value Reference

CAS Number 21397-11-5 [1]

Molecular Formula C₆H₅FN₂O₂ [2]

Molecular Weight 156.11 g/mol [1]

Appearance Solid

Melting Point 114-116 °C [1]

Storage Temperature 2-8°C [2]
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Hazard Identification and Classification
2-Fluoro-3-nitroaniline is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.

Hazard Class Hazard Statement

Acute toxicity, Oral (Category 4) H302: Harmful if swallowed

Skin irritation (Category 2) H315: Causes skin irritation

Eye irritation (Category 2A) H319: Causes serious eye irritation

Specific target organ toxicity — single exposure

(Category 3), Respiratory system
H335: May cause respiratory irritation

Signal Word: Warning[3]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling 2-Fluoro-
3-nitroaniline to prevent exposure.

PPE Specifications

Eye/Face Protection Chemical safety goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection
A lab coat or chemical-resistant apron should be

worn.

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood. If

ventilation is inadequate, a NIOSH-approved

respirator with an appropriate cartridge for

organic vapors and particulates should be used.
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Handling
Engineering Controls: All handling of solid 2-Fluoro-3-nitroaniline that may generate dust

should be performed in a certified chemical fume hood to minimize inhalation exposure.[4]

General Hygiene: Avoid contact with skin, eyes, and clothing.[4] Do not eat, drink, or smoke

in areas where the chemical is handled. Wash hands thoroughly after handling.[4]

Procedural Workflow for Handling:

Preparation:
- Don appropriate PPE

- Verify fume hood function

Weighing:
- Tare a sealed container

- Add compound inside fume hood
- Seal and re-weigh

Proceed to
Transfer/Dispensing:

- Use spark-proof tools
- Minimize dust generation

Proceed to
Cleanup:

- Decontaminate work surfaces
- Dispose of waste properly

After use

Click to download full resolution via product page

Workflow for handling solid 2-Fluoro-3-nitroaniline.

Storage
Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.

[2] The recommended storage temperature is between 2°C and 8°C.[2]

Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong

bases.

Emergency Procedures
First-Aid Measures
The following first-aid measures should be taken in case of exposure.
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Exposure Route First-Aid Protocol

Ingestion

If swallowed, call a POISON CENTER or

doctor/physician if you feel unwell.[1] Rinse

mouth.

Inhalation

Move the person into fresh air and keep

comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.

Skin Contact

Take off immediately all contaminated clothing.

Wash with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Accidental Release Measures
Spill Cleanup: In case of a spill, evacuate the area. Wear appropriate PPE, including

respiratory protection. Avoid generating dust.[4]

Containment: Cover the spill with an inert absorbent material (e.g., vermiculite, sand).

Disposal: Collect the spilled material and absorbent into a sealed, labeled container for

disposal as hazardous waste.[5] Do not allow the material to enter drains or waterways.[5]

Fire-Fighting Measures
Suitable Extinguishing Media: Use a dry chemical, carbon dioxide, or alcohol-resistant foam

to extinguish a fire.[6]

Hazardous Combustion Products: Combustion may produce toxic fumes, including nitrogen

oxides and hydrogen fluoride.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.
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Disposal Considerations
Waste Disposal: Dispose of 2-Fluoro-3-nitroaniline and any contaminated materials as

hazardous waste in accordance with federal, state, and local regulations.[5] Do not dispose

of in regular trash or down the drain.[5]

Container Disposal: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous waste.[5]

Experimental Protocol: General Procedure for Use
in Synthesis
The following is a general protocol for the use of 2-Fluoro-3-nitroaniline as a starting material

in a typical nucleophilic aromatic substitution reaction. This protocol should be adapted based

on the specific requirements of the intended reaction.

Objective: To provide a general workflow for the safe use of 2-Fluoro-3-nitroaniline in a

laboratory synthesis.

Materials:

2-Fluoro-3-nitroaniline

Reaction solvent (ensure compatibility)

Other reagents as required by the specific synthesis

Appropriate reaction vessel and work-up equipment

Procedure:

Preparation: Set up the reaction apparatus within a certified chemical fume hood. Ensure all

glassware is dry and appropriate for the reaction scale.

Reagent Addition:

Under an inert atmosphere (if required by the reaction chemistry), add the desired amount

of 2-Fluoro-3-nitroaniline to the reaction vessel.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1329601?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_N_Ethyl_2_3_difluoro_6_nitroaniline_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_N_Ethyl_2_3_difluoro_6_nitroaniline_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_N_Ethyl_2_3_difluoro_6_nitroaniline_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1329601?utm_src=pdf-body
https://www.benchchem.com/product/b1329601?utm_src=pdf-body
https://www.benchchem.com/product/b1329601?utm_src=pdf-body
https://www.benchchem.com/product/b1329601?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add the solvent and other reagents sequentially as dictated by the specific synthetic

procedure.

Reaction Monitoring: Monitor the progress of the reaction using an appropriate analytical

technique (e.g., TLC, LC-MS, GC-MS).

Work-up: Upon completion, quench the reaction and perform the work-up procedure as

required. This may involve extraction, washing, and drying of the organic phase.

Purification: Purify the crude product using a suitable method, such as column

chromatography, recrystallization, or distillation.

Waste Disposal: Collect all waste generated during the reaction and work-up in appropriately

labeled hazardous waste containers for disposal.
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Start: Assemble Reaction Apparatus
in Fume Hood

Add 2-Fluoro-3-nitroaniline,
Solvent, and Other Reagents

Run and Monitor Reaction
(e.g., TLC, LC-MS)

Reaction Work-up:
- Quench Reaction

- Extraction and Washing

Product Purification:
(e.g., Chromatography, Recrystallization)

End: Characterize Pure Product
and Dispose of Waste

Click to download full resolution via product page

General synthetic workflow using 2-Fluoro-3-nitroaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety Guidelines for Handling and Storing 2-Fluoro-3-
nitroaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329601#safety-guidelines-for-handling-and-storing-
2-fluoro-3-nitroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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